5-(3-Benzylpyrrolidin-3-YL)-1H-indole (structural mix)

• Molecular Formula: C19H20N2
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 5-(3-benzylpyrrolidin-3-yl)-1H-indole
• InChI: InChI=1S/C19H20N2/c1-2-4-15(5-3-1)13-19(9-11-20-14-19)17-6-7-18-16(12-17)8-10-21-18/h1-8,10,12,20-21H,9,11,13-14H2
• InChI Key: UZKWACFLBGIUSH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(CC2=CC=CC=C2)C3=CC4=C(C=C3)NC=C4

Description

5-(3-Benzylpyrrolidin-3-YL)-1H-indole is a complex organic compound that features a benzylpyrrolidine moiety attached to an indole core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Benzylpyrrolidin-3-YL)-1H-indole typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. For instance, the reaction might start with the formation of the pyrrolidine ring, followed by the introduction of the benzyl group and subsequent attachment to the indole core. Specific reagents and catalysts, such as palladium or copper complexes, are often employed to facilitate these transformations.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route for scalability and cost-effectiveness. This could include the use of continuous flow reactors to enhance reaction efficiency and yield. Additionally, purification steps such as crystallization or chromatography would be essential to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-(3-Benzylpyrrolidin-3-YL)-1H-indole can undergo various chemical reactions, including:

Oxidation: This reaction can introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: This can be used to modify the oxidation state of the compound, potentially altering its reactivity and properties.

Substitution: Halogenation or alkylation reactions can introduce new substituents onto the indole or pyrrolidine rings.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Halogenating agents like N-bromosuccinimide (NBS) or alkylating agents like methyl iodide.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution could introduce various alkyl or halogen groups.

Scientific Research Applications

5-(3-Benzylpyrrolidin-3-YL)-1H-indole has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-(3-Benzylpyrrolidin-3-YL)-1H-indole involves its interaction with specific molecular targets. For instance, it may bind to certain receptors or enzymes, modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

5-(3-Benzylpyrrolidin-3-YL)-1H-pyrrole: Similar structure but with a pyrrole core instead of indole.

3-Benzylpyrrolidine: Lacks the indole moiety, simpler structure.

1-Benzyl-1H-indole: Similar indole structure but different substitution pattern.

Uniqueness

5-(3-Benzylpyrrolidin-3-YL)-1H-indole is unique due to the combination of the benzylpyrrolidine and indole moieties, which can confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.